Cas no 274-68-0 (Imidazo[1,5-a]-1,3,5-triazine(9CI))
274-68-0 structure
Product Name:Imidazo[1,5-a]-1,3,5-triazine(9CI)
Imidazo[1,5-a]-1,3,5-triazine(9CI) Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[1,5-a]-1,3,5-triazine(9CI)
- Imidazo[1,5-a]-s-triazine(8CI)
- imidazo[1,5-a][1,3,5]triazine
- 274-68-0
- SCHEMBL406233
- DTXSID10666015
-
- Inchi: 1S/C5H4N4/c1-5-8-2-7-4-9(5)3-6-1/h1-4H
- InChI Key: VRRRECCAQSEOFH-UHFFFAOYSA-N
- SMILES: N12C=NC=NC1=CN=C2
Computed Properties
- Exact Mass: 120.04372
- Monoisotopic Mass: 120.043596145g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.08
Imidazo[1,5-a]-1,3,5-triazine(9CI) Related Literature
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1. Determination of the tautomerism of 5,5-disubstituted analogues of 6-amino-2-thiouracil by 1H and 13C nuclear magnetic resonance spectroscopyBozenna Golankiewicz,Joanna Zeidler,Mariusz Popenda J. Chem. Soc. Perkin Trans. 2 1990 1001
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